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Introduction
Tellurium-128 (¹²⁸Te) is a naturally occurring radioactive isotope of tellurium that serves as a

unique and powerful tool in geological sciences. Its exceptionally long half-life and decay into a

stable, noble gas isotope of xenon (¹²⁸Xe) make it an invaluable geochronometer for dating

ancient geological events, particularly the formation of tellurium-bearing ore deposits. Unlike

traditional tracers that monitor ongoing processes, ¹²⁸Te acts as a long-term geological clock,

recording the time elapsed since the crystallization of a mineral.

These application notes provide a comprehensive overview of the principles, methodologies,

and applications of ¹²⁸Te as a geological tracer, with a focus on its use in dating gold-telluride

deposits. Detailed experimental protocols are outlined to guide researchers in the application of

this technique.

Principle of ¹²⁸Te Geochronology
The application of ¹²⁸Te in geochronology is based on its double beta decay to ¹²⁸Xe:

¹²⁸Te → ¹²⁸Xe + 2β⁻ + 2ν̅e

The extremely long half-life of this decay means that over geological timescales, measurable

quantities of radiogenic ¹²⁸Xe accumulate within the crystal lattice of tellurium-bearing minerals.
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By measuring the amount of the parent isotope (¹²⁸Te) and the accumulated daughter isotope

(¹²⁸Xe), the age of the mineral can be calculated. This method is particularly suited for dating

ore deposits that are hundreds of millions to billions of years old.

Quantitative Data
A summary of key quantitative data relevant to ¹²⁸Te geochronology is presented in the table

below for easy reference and comparison.

Parameter Value Reference

¹²⁸Te Half-life (T½) 2.2 x 10²⁴ years [1]

¹²⁸Te Natural Abundance 31.74% [2]

Decay Product ¹²⁸Xe (stable) [1]

Typical Te Concentration in

Gold-Telluride Ores

Can be as high as 10 wt.% in

veins. Pyrite in these deposits

can contain up to 5796 ppm

Te.

[2][3]

Expected Radiogenic ¹²⁸Xe

Concentration

Highly variable, dependent on

age and Te concentration.

Requires highly sensitive mass

spectrometry for detection.

Applications in Geological Processes
The primary application of ¹²⁸Te is in the radioisotopic dating of tellurium-bearing minerals,

providing absolute ages for the formation of various ore deposits.

Dating Gold-Telluride Deposits: This is the most significant application. Many major gold

deposits, such as those in the Kalgoorlie region of Western Australia and the Cripple Creek

district in Colorado, contain gold-telluride minerals like calaverite (AuTe₂), sylvanite

((Au,Ag)₂Te₄), and krennerite ((Au,Ag)Te₂).[4] Dating these minerals using the ¹²⁸Te-¹²⁸Xe

method provides crucial constraints on the timing of gold mineralization events.
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Understanding Ore Genesis: By determining the age of telluride mineralization, geologists

can correlate these events with other regional geological processes, such as magmatism,

metamorphism, and tectonic activity. This helps in developing more accurate models for the

formation of ore deposits.

Tracing the Evolution of Hydrothermal Systems: The presence and age of telluride minerals

can provide insights into the chemical and thermal evolution of the hydrothermal fluids from

which they precipitated.

Experimental Protocols
The successful application of ¹²⁸Te geochronology relies on meticulous sample preparation and

high-precision analytical techniques. The following is a detailed protocol for the key

experiments.

Sample Preparation and Mineral Separation
Objective: To obtain a pure concentrate of the target telluride mineral from the host rock.

Protocol:

Sample Selection: Collect fresh, unweathered rock samples from the ore body, ensuring they

are representative of the telluride mineralization. A fist-sized sample is generally sufficient.[5]

Crushing and Sieving: Crush the rock sample using a jaw crusher and then a disk mill to

reduce it to a granular consistency.[6] Sieve the crushed material to obtain a specific size

fraction, typically between 80 and 500 microns.[6]

Heavy Liquid Separation: Use heavy liquids, such as methylene iodide, to separate the

denser telluride minerals from lighter silicate gangue minerals.

Magnetic Separation: Employ a magnetic separator to remove magnetic minerals like pyrite

and pyrrhotite.

Hand Picking: Under a binocular microscope, hand-pick the individual telluride mineral grains

to ensure the highest possible purity of the sample concentrate.
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Cleaning: Clean the mineral separates in an ultrasonic bath with distilled water and acetone

to remove any surface contamination.

Xenon Extraction and Purification
Objective: To quantitatively extract all xenon isotopes from the telluride mineral sample and

purify the gas for mass spectrometric analysis.

Protocol:

Sample Loading: Load a precisely weighed aliquot of the pure mineral separate into a

sample holder of a noble gas extraction and purification line.

Evacuation: Evacuate the extraction line to ultra-high vacuum (UHV) conditions to remove

atmospheric gases.

Xenon Extraction: Heat the sample in a double-vacuum resistance furnace or with a laser.

The temperature is incrementally increased in a stepwise heating process to release the

trapped noble gases.[7]

Gas Purification: The released gas mixture is then passed through a series of getters (e.g.,

titanium-zirconium alloys) and cold traps to remove active gases (H₂O, CO₂, N₂, etc.) and

separate xenon from other noble gases like argon and krypton.[8][9]

Mass Spectrometric Analysis
Objective: To precisely measure the isotopic composition of the extracted xenon, specifically

the abundance of ¹²⁸Xe relative to other xenon isotopes.

Protocol:

Introduction into Mass Spectrometer: The purified xenon gas is introduced into a high-

resolution noble gas mass spectrometer.

Isotopic Measurement: The mass spectrometer separates the xenon isotopes based on their

mass-to-charge ratio. The ion beams of the different isotopes are measured simultaneously

using multiple collectors or sequentially by peak jumping.
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Data Acquisition: The isotopic ratios (e.g., ¹²⁸Xe/¹³²Xe, ¹³⁰Xe/¹³²Xe, etc.) are measured with

high precision.

Age Calculation
The age of the telluride mineral is calculated using the following radiometric dating equation:

t = (1 / λ) * ln [ (¹²⁸Xe / ¹²⁸Te) + 1 ]*

Where:

t is the age of the mineral in years.

λ is the double beta decay constant of ¹²⁸Te.

¹²⁸Xe* is the number of atoms of radiogenic ¹²⁸Xe (i.e., the xenon produced by the decay of

¹²⁸Te).

¹²⁸Te is the number of atoms of ¹²⁸Te currently present in the sample.

ln is the natural logarithm.

Correction for Trapped Xenon
A critical step in the age calculation is to correct for the presence of "trapped" xenon, which is

xenon that was incorporated into the mineral at the time of its formation and is not a product of

¹²⁸Te decay. This is typically assumed to have an isotopic composition similar to modern

atmospheric xenon.

The correction is made by measuring the abundance of a non-radiogenic xenon isotope, such

as ¹³²Xe, and using the known atmospheric ¹²⁸Xe/¹³²Xe ratio to calculate the amount of trapped

¹²⁸Xe.

¹²⁸Xe = ¹²⁸Xe_measured - (¹³²Xe_measured * (¹²⁸Xe/¹³²Xe)_atmospheric)*
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Caption: Workflow for ¹²⁸Te geochronology from sample collection to age calculation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1263586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decay Pathway of Tellurium-128
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Caption: Double beta decay of Tellurium-128 to Xenon-128.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1263586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

